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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B15565754

Disclaimer: The specific compound ZINC04177596 was not explicitly found in the safety data
sheets. The following information is based on the general safety and disposal procedures for
zinc and its compounds, which should be considered as a guideline. Always consult the

specific Safety Data Sheet (SDS) for the exact compound and follow all applicable local, state,
and federal regulations.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with zinc-containing compounds.

Immediate Safety and First Aid Measures

In the event of exposure, immediate action is crucial. The following are first-aid measures to be
taken.[1]
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the
affected area with water for 10-15 minutes.

Seek medical advice if irritation develops.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth
thoroughly with water. Have the exposed
individual drink sips of water or milk. Seek

immediate medical attention.[1]

Accidental Release and Spill Management

In case of a spill, follow these procedures to minimize exposure and environmental

contamination:

» Ensure Proper Ventilation: Work in a well-ventilated area.

o Wear Personal Protective Equipment (PPE): This includes safety glasses, gloves, and a lab

coat. For larger spills or fine powders, respiratory protection may be necessary.

o Contain the Spill: Prevent the material from entering sewers or waterways.

o Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a

designated, labeled container for disposal. Avoid generating dust. For liquid spills, absorb

with an inert material (e.g., sand, vermiculite) and place in a suitable container.

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.
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Proper Disposal Procedures

Improper disposal of zinc compounds can be harmful to the environment.[3][4] Adherence to
proper disposal protocols is essential.

Waste Characterization: Determine if the waste is hazardous according to local, state, and
federal regulations.

o Containerization: Collect waste in a clearly labeled, sealed container.

o Disposal Route: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or in the regular trash.

o Regulatory Compliance: Ensure compliance with all applicable environmental regulations.

Quantitative Data for Zinc

The following table summarizes key quantitative data for zinc, which may be relevant for zinc-
containing compounds.

Property Value Source
Oral LD50 (Rat) 1260 mg/kg [1]
Melting Point 420 °C (788 °F) [3]
Boiling Point 907 °C (1665 °F) [3]
Density 7.133 g/cm3 at 25 °C (77 °F) [3]

Disposal Workflow for Zinc-Containing Compounds

The following diagram illustrates the decision-making process for the proper disposal of zinc-
containing compounds.
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Caption: Disposal workflow for zinc-containing compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15565754+#zinc04177596-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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